Cas no 6936-76-1 (Benzeneethanamine, 4-amino-N-ethyl-, hydrochloride (1:1))

• Product Name: Benzeneethanamine, 4-amino-N-ethyl-, hydrochloride (1:1)
• CAS No: 6936-76-1
• MF: C₁₀H₁₇ClN₂
• MW: 200.708381414413
• CID: 529269
• PubChem ID: 54599453
• Update Time: 2025-04-19

Benzeneethanamine, 4-amino-N-ethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-amino-N-ethyl-, hydrochloride (1:1)
• 4-[2-(ethylamino)ethyl]aniline,hydrochloride
• 6936-76-1
• NSC-21224
• DTXSID00712772
• NSC21224
• 4-[2-(Ethylamino)ethyl]aniline--hydrogen chloride (1/1)

• Inchi： 1S/C10H16N2.ClH/c1-2-12-8-7-9-3-5-10(11)6-4-9;/h3-6,12H,2,7-8,11H2,1H3;1H
• InChI Key： QTOHCMDNKNNPRK-UHFFFAOYSA-N
• SMILES： Cl.N(CC)CCC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 200.1080262g/mol
• Monoisotopic Mass: 200.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų